Cas no 1017795-11-7 (2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde)

• Product Name: 2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde
• CAS No: 1017795-11-7
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 2853049
• PubChem ID: 55263312
• Update Time: 2025-11-06

2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
• AB58463
• 2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde

• Inchi： 1S/C8H6N4O/c13-6-7-4-9-8(10-5-7)12-3-1-2-11-12/h1-6H
• InChI Key： PJUDBKJXRXCNBT-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 174.054161g/mol
• Monoisotopic Mass: 174.054161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 174.16g/mol
• XLogP3: 0
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes